Cas no 1333994-64-1 (2-(cyclopropylmethoxy)-4-fluoroaniline hydrochloride)

• Product Name: 2-(cyclopropylmethoxy)-4-fluoroaniline hydrochloride
• CAS No: 1333994-64-1
• MF: C₁₀H₁₃ClFNO
• MW: 217.667725324631
• MDL: MFCD19982566
• CID: 4588908
• Update Time: 2025-05-22

2-(cyclopropylmethoxy)-4-fluoroaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylmethoxy)-4-fluoroaniline hydrochloride

• MDL： MFCD19982566
• Inchi： 1S/C10H12FNO.ClH/c11-8-3-4-9(12)10(5-8)13-6-7-1-2-7;/h3-5,7H,1-2,6,12H2;1H
• InChI Key： YTDCLFAAUWMVIQ-UHFFFAOYSA-N
• SMILES： O(C1C=C(F)C=CC=1N)CC1CC1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-(cyclopropylmethoxy)-4-fluoroaniline hydrochloride

2-(Cyclopropylmethoxy)-4-fluoroaniline Hydrochloride: A Comprehensive Overview

2-(Cyclopropylmethoxy)-4-fluoroaniline hydrochloride, identified by the CAS number 1333994-64-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention for its potential applications in drug development and material science. The molecule consists of a cyclopropylmethoxy group attached to an aniline derivative, which introduces a range of chemical functionalities that make it versatile for various research and industrial purposes.

The synthesis of 2-(cyclopropylmethoxy)-4-fluoroaniline hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution and aromatic substitution. These reactions are optimized to ensure high yields and purity, making the compound suitable for advanced studies. Recent advancements in catalytic methods have further enhanced the efficiency of its synthesis, aligning with the growing demand for sustainable chemical processes.

In terms of chemical properties, the compound exhibits a melting point of approximately 200°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, which facilitates its use in various solution-based reactions. The presence of the cyclopropyl group introduces strain into the molecule, which can influence its reactivity and stability. This characteristic has been leveraged in recent studies to explore its potential as a building block in complex molecule synthesis.

The pharmacological profile of 2-(cyclopropylmethoxy)-4-fluoroaniline hydrochloride has been a focal point of recent research. Studies have demonstrated that the compound exhibits moderate activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). This activity suggests its potential as a lead compound in the development of treatments for Alzheimer's disease and related conditions. Furthermore, preclinical trials have indicated that the compound shows low toxicity at therapeutic doses, which is a promising attribute for drug candidates.

The application of this compound extends beyond pharmacology into materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Recent research highlights its role in enhancing the catalytic activity of transition metal catalysts, particularly in asymmetric hydrogenation reactions. This dual functionality underscores the versatility of 2-(cyclopropylmethoxy)-4-fluoroaniline hydrochloride across multiple disciplines.

In conclusion, 2-(cyclopropylmethoxy)-4-fluoroaniline hydrochloride (CAS No. 1333994-64-1) is a multifaceted compound with applications spanning organic synthesis, pharmacology, and materials science. Its unique chemical structure and favorable properties make it an invaluable tool for researchers seeking innovative solutions in these fields. As ongoing studies continue to uncover new aspects of its utility, this compound is poised to play an increasingly significant role in both academic and industrial settings.